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Compound of Interest

Compound Name: Eremomycin

Cat. No.: B1671613 Get Quote

An In-depth Technical Guide to Eremomycin: Chemical Structure and Properties

Introduction
Eremomycin is a potent, naturally occurring polycyclic glycopeptide antibiotic.[1] It was first

isolated from the culture fluid of the actinomycete strain INA-238.[1][2] As a member of the

vancomycin group, Eremomycin exhibits significant activity against a wide spectrum of Gram-

positive bacteria, including strains resistant to other classes of antibiotics such as β-lactams

and fluoroquinolones.[3] Structurally, it is closely related to vancomycin but possesses key

differences in its sugar and chlorine content that contribute to its enhanced antibacterial

potency, which can be 2 to 10 times higher than that of vancomycin.[1][4] This guide provides a

detailed overview of the chemical structure, physicochemical and biological properties,

mechanism of action, and relevant experimental methodologies for Eremomycin.

Chemical Structure
The chemical identity of Eremomycin is defined by a complex heptapeptide aglycone core,

which is glycosylated at specific positions.

IUPAC Name: (1S,2R,18R,19R,22S,25R,28R,40S)-2-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-

dimethyloxan-2-yl]oxy-48-[(2S,3R,4S,5S,6R)-3-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-

dimethyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-(2-amino-2-

oxoethyl)-15-chloro-18,32,35,37-tetrahydroxy-19-[[(2R)-4-methyl-2-

(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-

pentazaoctacyclo[26.14.2.2³,⁶.2¹⁴,¹⁷.1⁸,¹².1²⁹,³³.0¹⁰,²⁵.0³⁴,³⁹]pentaconta-
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3(50),4,6(49),8(48),9,11,14,16,29(45),30,32,34(39),35,37,46-pentadecaene-40-carboxylic

acid[5]

Key Structural Features:

Aglycone Core: The core peptide structure is monodechlorovancomycinic acid.[4][6] This

heptapeptide backbone is cross-linked through aryl ether bonds, creating a rigid, basket-like

conformation essential for its biological activity.

Glycosylation: The sugar portion of Eremomycin is composed of three units: one glucose

and two residues of an amino sugar identified as 2,3,6-trideoxy-3-amino-C-3-methyl-L-

arabino-hexopyranose, which is also known as 4-epi-vancosamine.[4]

Comparison to Vancomycin: Eremomycin differs from vancomycin in its carbohydrate

composition and the structure of its tri-phenoxytriaminotricarboxylic acid core.[1] Specifically,

it contains an additional amino sugar and lacks a chlorine atom on one of the aromatic rings

of the aglycone.[4][7]
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Cross-linked Peptide Backbone
- Contains one Chlorine atom
- Carboxyl Terminus (-COOH)

Disaccharide:
β-D-glucopyranose linked to

α-L-4-epi-vancosamine

 Attached to
 triphenyl ether moiety

α-L-4-epi-vancosamine
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Structural Modifications

Resulting Effects

Eremomycin Core Structure

C-Terminus Carboxyl Group
(e.g., Amidation)

Addition of Hydrophobic Side Chains
(e.g., Reductive Alkylation)

Improved Activity vs.
Vancomycin-Susceptible Strains

can lead to

Altered Toxicity Profile
(e.g., Reduced Histamine Release)

can lead to

Activity vs.
Vancomycin-Resistant Strains (VRE)

can enable

Altered Target Binding
(e.g., Dimerization, Membrane Interaction)

can alter
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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